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Compound of Interest

Compound Name: OTS964

Cat. No.: B8056016 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of OTS964, a potent inhibitor of T-LAK cell-originated protein

kinase (TOPK) and cyclin-dependent kinase 11 (CDK11). Adherence to these guidelines is

essential for ensuring personnel safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against accidental

exposure to OTS964. The following table summarizes the required PPE for various laboratory

activities involving this compound.
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Activity Required PPE

Weighing and Aliquoting Powder

- Disposable Nitrile Gloves (double-gloving

recommended) - Laboratory Coat - Safety

Goggles with Side Shields or Face Shield -

FFP3 or N95 Respirator (in the absence of a

certified chemical fume hood)

Preparing Stock and Working Solutions
- Disposable Nitrile Gloves - Laboratory Coat -

Safety Goggles

Cell Culture and In Vitro Assays
- Disposable Nitrile Gloves - Laboratory Coat -

Safety Goggles (when handling stock solutions)

Spill Cleanup

- Chemical-Resistant Nitrile Gloves (double-

gloving) - Impervious Laboratory Gown or

Coveralls - Chemical Splash Goggles and Face

Shield - FFP3 or N95 Respirator

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step operational plan for the safe handling of OTS964
throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If compromised, do not open and follow your institution's hazardous material incident

protocol.

Storage of Powder: Store the unopened container of OTS964 powder at -20°C in a

designated and clearly labeled area for potent compounds.

Storage of Stock Solutions: Prepare stock solutions in a certified chemical fume hood. Store

aliquots of the stock solution at -20°C or -80°C to minimize freeze-thaw cycles.

Preparation of Stock and Working Solutions
This protocol is for the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).
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Materials:

OTS964 powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Bring the OTS964 powder container and anhydrous DMSO to room temperature inside a

desiccator.

Perform all subsequent steps in a certified chemical fume hood.

Carefully weigh the desired amount of OTS964 powder into a sterile tube.

Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect from

light.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.
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Stock Solution Preparation Workflow

Start: Equilibrate Reagents

Weigh OTS964 Powder
(in fume hood)

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Amber Tubes

Store at -20°C or -80°C

End: Stock Solution Ready
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Figure 1. A step-by-step workflow for the preparation of OTS964 stock solutions.

Signaling Pathway of OTS964 Action
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OTS964 is a dual inhibitor of TOPK and CDK11, leading to defects in cytokinesis and

subsequent apoptosis in cancer cells.[1][2]
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Figure 2. The inhibitory effect of OTS964 on TOPK and CDK11, leading to cytokinesis failure

and apoptosis.

Disposal Plan
The disposal of OTS964 and all contaminated materials must be handled as hazardous

chemical waste.

Waste Segregation
Solid Waste: All disposable items that have come into contact with OTS964, including

gloves, pipette tips, tubes, and absorbent paper, must be collected in a dedicated, clearly

labeled hazardous waste container.
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Liquid Waste: Unused or waste solutions of OTS964, including cell culture media containing

the compound, should be collected in a separate, sealed, and clearly labeled hazardous

liquid waste container. Do not mix with other solvent waste streams unless permitted by your

institution's environmental health and safety (EHS) office.

Sharps: Needles, syringes, or any other sharps contaminated with OTS964 must be

disposed of in a designated sharps container for chemical-contaminated sharps.

Decontamination
Glassware: Reusable glassware should be decontaminated by soaking in a 1 M sodium

hydroxide solution for at least 24 hours, followed by thorough rinsing with water and then a

laboratory detergent.

Work Surfaces: Decontaminate work surfaces in the chemical fume hood and any other

affected areas with a suitable laboratory detergent, followed by a rinse with 70% ethanol.

Final Disposal
All hazardous waste containers must be sealed and labeled in accordance with your

institution's and local regulations.

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste. Do not dispose of OTS964 or contaminated materials in the regular trash or down the

drain.

By implementing these safety and handling procedures, researchers can minimize the risks

associated with OTS964 and ensure a safe and compliant laboratory environment. Always

consult your institution's specific safety guidelines and the manufacturer's Safety Data Sheet

(SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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